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Compound of Interest

Compound Name: Isomalt

CAS No.: 20942-99-8

Cat. No.: B1208957

Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of the molecular weight and molecular weight distribution

(MWD) of Isomalt. We will explore the chemical origins of this distribution, its profound impact

on the physicochemical properties of Isomalt, and the detailed analytical methodologies

required for its characterization.

Introduction: Beyond a Single Molecule
Isomalt is a widely utilized sugar substitute, recognized for its sugar-like physical properties,

low caloric value, and non-cariogenic nature.[1][2] Chemically, it is not a single polymer but an

equimolar mixture of two stereoisomers of a disaccharide alcohol: 6-O-α-D-glucopyranosyl-D-

sorbitol (1,6-GPS) and 1-O-α-D-glucopyranosyl-D-mannitol (1,1-GPM).[3] Both isomers share

the chemical formula C12H24O11 and a molar mass of 344.313 g/mol .[3]

The term "polymer" in the context of commercial Isomalt is nuanced. The product

predominantly consists of these disaccharide molecules. However, the manufacturing process

dictates the final composition, which can include residual monosaccharides (glucose, sorbitol,

mannitol) and potentially small quantities of higher molecular weight oligosaccharide-alcohols
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formed through side reactions.[4] This collection of molecules, each with a different molecular

weight, creates a molecular weight distribution (MWD). Understanding and controlling this

distribution is critical, as it directly governs the material's performance in pharmaceutical and

food applications, influencing properties like glass transition temperature (Tg), viscosity,

stability, and solubility.[5]

Section 1: The Genesis of Distribution—Isomalt
Synthesis
The MWD of Isomalt is a direct consequence of its two-stage manufacturing process, which

begins with pure beet sugar (sucrose).[1][6]

Enzymatic Transglucosylation: Sucrose is treated with immobilized enzymes from

Protaminobacter rubrum. The enzyme cleaves the bond between glucose and fructose in

sucrose and re-forms it to create isomaltulose, a structural isomer of sucrose.[7] This

enzymatic step is highly specific, but incomplete conversion or side reactions can leave

residual sucrose or generate other oligosaccharides.

Catalytic Hydrogenation: The isomaltulose is then hydrogenated using a Raney nickel

catalyst. This process reduces the aldehyde/ketone groups, converting the fructose portion

of isomaltulose into a mixture of the sugar alcohols sorbitol and mannitol. This step yields

the final mixture of 1,6-GPS and 1,1-GPM.[2]

The precise control of this process is paramount. Variations in reaction conditions can alter the

final ratio of GPS to GPM and influence the concentration of other hydrogenated mono- and

disaccharides, thereby shaping the final MWD.[2] Commercial grades of Isomalt are highly

purified, with specifications typically requiring a minimum of 98% total GPS and GPM.[1][8]
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Caption: Two-stage production process of Isomalt from sucrose.

Section 2: Physicochemical Impact of Molecular
Composition
The distribution of molecular weights, particularly the ratio of GPS to GPM and the presence of

any oligomeric species, has significant consequences for the material's behavior.

Glass Transition Temperature (Tg) and Stability: The Tg is a critical parameter for amorphous

solid dispersions, common in drug delivery. A higher Tg generally correlates with better physical

stability, as it reduces molecular mobility and inhibits crystallization. The molecular weight of a

polymer influences its Tg; higher molecular weights lead to higher Tg values due to increased

chain entanglement.[9][10] While Isomalt is primarily a disaccharide, the same principle

applies. The presence of higher molecular weight oligomers can increase the Tg of amorphous

Isomalt.[3] However, studies have shown that these additives can also accelerate water

absorption and crystallization, indicating a complex relationship between MWD and stability.[5]

Research has demonstrated that a 1:1 ratio of the GPM:GPS diastereomers provides the best

physical stability in the amorphous form, making it a preferred composition for applications like

freeze-drying.[3]
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Viscosity and Processability: In molten states, such as those used in candy manufacturing or

melt-spinning of pharmaceutical fibers, the MWD affects viscosity. Melts containing higher

molecular weight additives deviate from ideal viscosity models, impacting processability.[3]

Solubility and Sensory Properties: The two primary components of Isomalt have different

solubilities. The GPS isomer is more water-soluble than the GPM isomer. Therefore,

commercial grades of Isomalt are produced with different GPS:GPM ratios to tailor their

dissolution profiles and sensory properties for specific applications, such as direct compression

tablets or lozenges.[11]

Section 3: Core Analytical Methodology: Size-
Exclusion Chromatography (SEC)
Size-Exclusion Chromatography (SEC), also known as Gel Permeation Chromatography

(GPC), is the cornerstone technique for determining the MWD of polymers and oligomers.[4]

3.1: Principle of SEC SEC separates molecules based on their hydrodynamic volume (their

effective size in solution).[12] The system uses a column packed with porous, cross-linked gel

particles.

Exclusion: Larger molecules cannot enter the pores and thus travel a shorter path, eluting

from the column first.

Permeation: Smaller molecules can penetrate the pores to varying degrees. This longer,

more tortuous path causes them to elute later.[12]

This counter-intuitive mechanism—larger elutes first—provides an effective means to separate

a sample's components by molecular size.[12] For a homologous series like Isomalt and its

related oligomers, hydrodynamic volume correlates directly with molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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